Cas no 127169-00-0 ((2-Benzylisoindolin-4-yl)methanamine)

• Product Name: (2-Benzylisoindolin-4-yl)methanamine
• CAS No: 127169-00-0
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• MDL: MFCD09878722
• CID: 103213
• PubChem ID: 19828488
• Update Time: 2025-04-18

(2-Benzylisoindolin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Benzylisoindolin-4-yl)methanamine
• 1H-Isoindole-4-methanamine, 2,3-dihydro-2-(phenylmethyl)-
• N-Boc-(2-Benzylisoindolin-4-yl)methanamine
• (2-benzyl-1,3-dihydroisoindol-4-yl)methanamine
• 2-Benzyl-4-(N-Boc-N-MethylaMino)-isoindoline
• tert-butyl (2-benzylisoindolin-4-yl)MethylcarbaMate
• C13553
• SCHEMBL9757228
• FT-0685591
• A15183
• 1-(2-Benzyl-2,3-dihydro-1H-isoindol-4-yl)methanamine
• SB64387
• 127169-00-0
• DTXSID50600392
• AKOS015920358

• MDL： MFCD09878722
• Inchi： 1S/C16H18N2/c17-9-14-7-4-8-15-11-18(12-16(14)15)10-13-5-2-1-3-6-13/h1-8H,9-12,17H2
• InChI Key： UXAZXMXGESTEHL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2C=CC=C(CN)C=2C1

Computed Properties

• Exact Mass: 238.14700
• Monoisotopic Mass: 238.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.146
• Boiling Point: 359°Cat760mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.641
• PSA: 29.26000
• LogP: 3.29930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles